Cas no 477716-66-8 (Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI))

Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI) structure
477716-66-8 structure
Product Name:Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
CAS No:477716-66-8
MF:C8H10N2O2S
MW:198.242200374603
CID:931363
PubChem ID:21933567
Update Time:2025-04-19

Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
    • VCHSXBSMDDLEET-UHFFFAOYSA-N
    • SCHEMBL3246512
    • Acetic acid,[(3-amino-2-pyridinyl)thio]-,methyl ester(9ci)
    • 477716-66-8
    • 3-amino-2-(methoxycarbonyl)methylthiopyridine
    • Inchi: 1S/C8H10N2O2S/c1-12-7(11)5-13-8-6(9)3-2-4-10-8/h2-4H,5,9H2,1H3
    • InChI Key: VCHSXBSMDDLEET-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)C1C(=CC=CN=1)N

Computed Properties

  • Exact Mass: 198.046
  • Monoisotopic Mass: 198.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.5A^2
  • XLogP3: 0.9
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